molecular formula C9H20OSi B6193605 {3-[(trimethylsilyl)methyl]cyclobutyl}methanol, Mixture of diastereomers CAS No. 2648965-75-5

{3-[(trimethylsilyl)methyl]cyclobutyl}methanol, Mixture of diastereomers

Cat. No.: B6193605
CAS No.: 2648965-75-5
M. Wt: 172.3
InChI Key:
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Description

“{3-[(trimethylsilyl)methyl]cyclobutyl}methanol, Mixture of diastereomers” is a chemical compound with the molecular formula C9H20OSi and a molecular weight of 172.34 . It is also known as Cyclobutanemethanol, 3-[(trimethylsilyl)methyl]- .


Synthesis Analysis

The synthesis of this compound could involve the use of a trimethylsilylating reagent to derivatize certain non-volatile compounds such as alcohols, phenols, or carboxylic acids by substituting a trimethylsilyl group for a hydrogen in the hydroxyl groups on the compounds . This way, trimethylsiloxy groups are formed on the molecule .


Molecular Structure Analysis

The molecular structure of this compound includes a cyclobutyl ring with a methanol group and a trimethylsilyl group attached . The trimethylsilyl group consists of three methyl groups bonded to a silicon atom, which is in turn bonded to the rest of the molecule .


Chemical Reactions Analysis

The trimethylsilyl group in the compound is characterized by chemical inertness and a large molecular volume . When attached to certain functional groups in a reactant molecule, trimethylsilyl groups may also be used as temporary protecting groups during chemical synthesis or some other chemical reactions .

Mechanism of Action

The mechanism of action of this compound would depend on its specific application. For instance, in the field of organic chemistry, the trimethylsilyl group can be used to increase the volatility of a compound, making it more amenable to analysis by gas chromatography or mass spectrometry .

Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for {3-[(trimethylsilyl)methyl]cyclobutyl}methanol involves the protection of cyclobutylmethanol followed by the addition of trimethylsilylmethyl group. The final product is a mixture of diastereomers.", "Starting Materials": [ "Cyclobutylmethanol", "Trimethylsilylmethyl chloride", "Sodium hydride", "Tetrahydrofuran", "Methanol" ], "Reaction": [ "Protection of cyclobutylmethanol with TBDMS chloride in the presence of triethylamine to form TBDMS-protected cyclobutylmethanol", "Addition of trimethylsilylmethyl chloride to TBDMS-protected cyclobutylmethanol in the presence of sodium hydride to form {3-[(trimethylsilyl)methyl]cyclobutyl}methanol", "Deprotection of TBDMS-protected {3-[(trimethylsilyl)methyl]cyclobutyl}methanol with methanol in the presence of sodium hydroxide to obtain the final product, a mixture of diastereomers" ] }

CAS No.

2648965-75-5

Molecular Formula

C9H20OSi

Molecular Weight

172.3

Purity

95

Origin of Product

United States

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